Cas no 109021-45-6 (2-Pyrrolidinethione, 5-[(acetyloxy)methyl]-, (S)-)

• Product Name: 2-Pyrrolidinethione, 5-[(acetyloxy)methyl]-, (S)-
• CAS No: 109021-45-6
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 1187283
• Update Time: 2024-08-05

2-Pyrrolidinethione, 5-[(acetyloxy)methyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione, 5-[(acetyloxy)methyl]-, (S)-
• 2-Pyrrolidinethione, 5-[(acetyloxy)methyl]-, (S)- (9CI)

• Inchi： 1S/C7H11NO2S/c1-5(9)10-4-6-2-3-7(11)8-6/h6H,2-4H2,1H3,(H,8,11)/t6-/m0/s1
• InChI Key： AQIRHJCBTKMSCQ-LURJTMIESA-N
• SMILES： N1[C@H](COC(C)=O)CCC1=S

Computed Properties

• Exact Mass: 173.05113

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 241.4±32.0 °C(Predicted)
• PSA: 38.33
• pka: 12.13±0.40(Predicted)